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Compound of Interest

Compound Name: Zirconium-88

CAS No.: 14681-75-5

Cat. No.: B1216084

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the nuclear reactions and

associated methodologies for the production of Zirconium-88 (⁸⁸Zr). This isotope is of growing

interest in nuclear medicine and fundamental physics research. This document details the

primary production route via proton irradiation of yttrium, as well as alternative methods,

presenting quantitative data in structured tables, outlining experimental protocols, and

visualizing key workflows.

Principal Production Route: Proton Irradiation of
Yttrium
The most common and well-documented method for producing ⁸⁸Zr is through the proton

bombardment of a high-purity yttrium-89 (⁸⁹Y) target. The primary nuclear reaction is:

⁸⁹Y(p,2n)⁸⁸Zr
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This reaction involves a proton (p) striking a ⁸⁹Y nucleus, leading to the emission of two

neutrons (2n) and the formation of a ⁸⁸Zr nucleus.

Quantitative Production Data
The production yield of ⁸⁸Zr is highly dependent on the proton beam energy and current. The

Los Alamos Isotope Production Facility (IPF) has reported the production of significant

quantities of ⁸⁸Zr using this method.[1][2]

Target
Material

Proton
Energy
(MeV)

Beam
Current
(µA)

Irradiation
Time (h)

Activity at
End of
Bombardm
ent (EOB)
(GBq)

Yield (MBq/
µA·h)

Metallic

Yttrium

(~20g)

34 → 16 100-200 Variable 7.9 - 181 ~1.63

Note: The energy range indicates the degradation of the proton beam energy as it passes

through the thick target.

Competing Nuclear Reactions
When irradiating a yttrium target with protons, several other nuclear reactions can occur,

leading to the formation of radionuclidic impurities. It is crucial to select the proton energy

range carefully to minimize these impurities.

Reaction Product Half-life
Threshold Energy
(MeV)

⁸⁹Y(p,n)⁸⁹Zr Zirconium-89 78.41 h ~3.7

⁸⁹Y(p,pn)⁸⁸Y Yttrium-88 106.6 d ~11.6

⁸⁹Y(p,2n)⁸⁸Zr Zirconium-88 83.4 d ~13.1
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To selectively produce ⁸⁸Zr while minimizing the production of the longer-lived ⁸⁸Y impurity, the

proton energy should be kept above the threshold for the (p,2n) reaction but as low as

practically possible to reduce the (p,pn) reaction rate.[3] However, for applications where co-

production of ⁸⁹Zr is acceptable or desired, a wider energy range can be used.

Alternative Production Routes
While the ⁸⁹Y(p,2n)⁸⁸Zr reaction is the most prevalent, other nuclear reactions have been

investigated for the production of ⁸⁸Zr.

Proton Irradiation of Niobium
Proton bombardment of natural niobium (¹⁰⁰% ⁹³Nb) can also produce ⁸⁸Zr through various

(p,x) reactions. However, the cross-sections for these reactions are generally lower than for the

yttrium route, making it a less common production method.

Alpha Particle Irradiation of Strontium
The irradiation of natural strontium oxide ((nat)SrO) targets with alpha particles (α) has been

shown to produce ⁸⁸Zr and ⁸⁹Zr.[4]

natSr(α,xn)⁸⁸,⁸⁹Zr

Target Material
Alpha Particle
Energy (MeV)

Beam Current (µA)
⁸⁹Zr Yield (MBq/
µA·h)

Natural Strontium

Oxide
35 15 ~3.1

While this method can produce ⁸⁸Zr, the yield of the co-produced ⁸⁹Zr is more significant.[4]

The separation of zirconium isotopes from the bulk strontium target is also a necessary and

complex step.

Experimental Protocols
This section provides a detailed methodology for the production and separation of ⁸⁸Zr from a

metallic yttrium target, based on established procedures.[2][5]
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Target Preparation and Irradiation
Target Material: High-purity (99.99%) metallic yttrium foils or disks are typically used.

Encapsulation: The yttrium target is encapsulated in a suitable material (e.g., aluminum or

inconel) to withstand the beam power and for heat dissipation.

Irradiation Parameters: The encapsulated target is irradiated with a high-energy proton beam

from a cyclotron. Typical parameters are a proton energy of ~34 MeV, degraded through the

target, and a beam current of 100-200 µA.

Cooling: After irradiation, the target is allowed to cool to allow for the decay of short-lived

radionuclides.

Chemical Separation and Purification using
Hydroxamate Resin
The separation of no-carrier-added ⁸⁸Zr from the bulk yttrium target is a critical step. A highly

effective method utilizes a hydroxamate-based extraction chromatographic resin.[5][6][7][8][9]

Dissolution: The irradiated yttrium target is dissolved in 6 M hydrochloric acid (HCl).

Column Preparation: A column is packed with hydroxamate resin and pre-conditioned with 2

M HCl.

Loading: The dissolved target solution (in HCl) is loaded onto the column. Zirconium-88 is

selectively retained by the resin, while the bulk yttrium and other impurities pass through.

Washing: The column is washed with 2 M HCl to remove any remaining yttrium and other

impurities. A subsequent wash with deionized water is performed.

Elution: The purified ⁸⁸Zr is eluted from the resin using a 0.1 M to 1.0 M oxalic acid solution.

An elution yield of approximately 94% can be achieved.[2]

Final Formulation: The oxalic acid can be evaporated, and the ⁸⁸Zr redissolved in a suitable

acidic solution for subsequent use.
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Caption: Workflow for the production and separation of Zirconium-88.
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Caption: Key nuclear reactions in proton-irradiated yttrium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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